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Compound of Interest

Compound Name: Bis(2-ethylhexyl) azelate

Cat. No.: B044395 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Bis(2-ethylhexyl) azelate with Alternative Synthetic Lubricant Base Oils, Supported by

Experimental Data.

In the realm of synthetic lubricants, where performance under demanding conditions is

paramount, the selection of an appropriate base oil is a critical determinant of the final

product's efficacy and lifespan. Bis(2-ethylhexyl) azelate (DOZ), a diester, has long been

utilized for its favorable low-temperature fluidity and good additive solvency. This guide

provides a comprehensive performance benchmark of DOZ against two other widely used

synthetic base oils: Polyalphaolefin (PAO 4) and Polyol Esters. The following sections present

a quantitative comparison of their key properties, detailed experimental protocols for

performance evaluation, and visual representations of lubricant selection and testing

workflows.

Data Presentation: A Side-by-Side Comparison
The performance of a lubricant is multi-faceted, with key parameters dictating its suitability for

specific applications. The following table summarizes the typical properties of Bis(2-
ethylhexyl) azelate, a representative Polyalphaolefin (PAO 4), and a typical Polyol Ester,

offering a clear comparison of their respective strengths and weaknesses.
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Property
Bis(2-
ethylhexyl)
azelate (DOZ)

Polyalphaolefi
n (PAO 4)

Polyol Ester Test Method

Kinematic

Viscosity @

100°C, cSt

~3.0 - 4.0 ~4.0 ~4.0 - 5.0 ASTM D445

Kinematic

Viscosity @

40°C, cSt

~12 - 15 ~17 - 19 ~20 - 25 ASTM D445

Viscosity Index >150 ~120 - 140 >140 ASTM D2270

Pour Point, °C < -60 ~ -60 ~ -50 ASTM D97

Flash Point, °C >200 >220 >230 ASTM D92

Oxidative

Stability

(RPVOT), mins

Good Excellent Very Good ASTM D2272

Additive

Solvency
Excellent Fair Excellent Empirical

Hydrolytic

Stability
Fair to Good Excellent Good Empirical

Biodegradability Moderate Low High OECD 301B

Key Performance Insights
As the data indicates, Bis(2-ethylhexyl) azelate exhibits an exceptional pour point, making it a

prime candidate for applications requiring excellent low-temperature performance. Its high

viscosity index signifies a relatively stable viscosity across a broad temperature range.

Furthermore, its excellent additive solvency allows for the effective formulation of lubricants

with tailored properties.

Polyalphaolefins (PAOs), such as PAO 4, are renowned for their outstanding thermal and

oxidative stability, as well as excellent hydrolytic stability. This makes them suitable for high-
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temperature applications and long-drain intervals. However, their lower polarity results in poorer

additive solvency compared to esters.

Polyol Esters strike a balance between the properties of diesters and PAOs. They offer very

good thermal stability and a high viscosity index.[1] Their polarity ensures excellent lubricity

and additive solvency.[1][2] Many polyol esters are also readily biodegradable, a significant

advantage in environmentally sensitive applications.[1]

Experimental Protocols: Ensuring Accurate and
Reproducible Data
The data presented in this guide is derived from standardized test methods developed by

ASTM International. Adherence to these protocols is crucial for obtaining reliable and

comparable results. Below are detailed summaries of the methodologies for the key

experiments cited.

ASTM D445: Standard Test Method for Kinematic
Viscosity of Transparent and Opaque Liquids
This test method determines the kinematic viscosity of a liquid by measuring the time for a

volume of the liquid to flow under gravity through a calibrated glass capillary viscometer.[3][4]

[5][6]

Apparatus: A calibrated glass capillary viscometer, a constant-temperature bath, a timing

device, and a viscometer holder.

Procedure:

The viscometer is charged with the sample, ensuring it is free of air bubbles.

The viscometer is then placed in the constant-temperature bath, maintained at the desired

temperature (e.g., 40°C or 100°C), and allowed to thermally equilibrate.

The sample is drawn up through the capillary to a point above the upper timing mark.

The time taken for the liquid to flow between the upper and lower timing marks is

accurately measured.
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Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by

the calibration constant of the viscometer.

ASTM D2270: Standard Practice for Calculating
Viscosity Index from Kinematic Viscosity at 40°C and
100°C
The Viscosity Index (VI) is an empirical, dimensionless number that represents the effect of

temperature on the kinematic viscosity of an oil.[7] A higher VI indicates a smaller change in

viscosity with temperature.[8]

Procedure:

The kinematic viscosity of the lubricant is determined at both 40°C and 100°C using ASTM

D445.

Calculation: The VI is calculated using formulas that relate the kinematic viscosities at 40°C

and 100°C to those of two reference oils having viscosity indices of 0 and 100.[8][9]

ASTM D97: Standard Test Method for Pour Point of
Petroleum Products
The pour point of a petroleum product is the lowest temperature at which the oil will continue to

flow when cooled under prescribed conditions.[10][11][12][13]

Apparatus: A test jar, a thermometer, a cooling bath, and a jacket to hold the test jar.

Procedure:

The sample is first heated to a specified temperature to dissolve any wax crystals.

The sample is then cooled at a specified rate in the cooling bath.

At each 3°C interval, the test jar is removed and tilted to observe for any movement of the

oil.
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Determination: The pour point is recorded as 3°C above the temperature at which the oil

ceases to flow.[10][13]

ASTM D2272: Standard Test Method for Oxidation
Stability of Steam Turbine Oils by Rotating Pressure
Vessel (RPVOT)
This test method evaluates the oxidation stability of a lubricant in the presence of oxygen,

water, and a copper catalyst under elevated temperature and pressure.[14][15][16][17][18]

Apparatus: A rotating pressure vessel, an oxygen-charging accessory, a pressure

measurement device, and a constant-temperature bath.

Procedure:

A sample of the lubricant, along with a specified amount of water and a copper catalyst

coil, is placed in the pressure vessel.

The vessel is pressurized with oxygen and placed in a bath maintained at 150°C while

being rotated at 100 rpm.

The pressure inside the vessel is monitored over time.

Result: The test result is the time, in minutes, for the pressure to drop by a specified amount

from the maximum pressure, indicating the lubricant's resistance to oxidation.[16]

ASTM D4172: Standard Test Method for Wear Preventive
Characteristics of Lubricating Fluid (Four-Ball Method)
This test method is used to determine the wear-preventive properties of a lubricating fluid in

sliding contact.[19][20][21][22]

Apparatus: A four-ball wear tester, which consists of three stationary steel balls held in a cup

and a fourth steel ball that rotates against them.

Procedure:
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The three stationary balls are clamped in the test cup, and the lubricant sample is added

to cover them.

The fourth ball is brought into contact with the three stationary balls under a specified load.

The top ball is rotated at a constant speed for a set duration and at a controlled

temperature.

Evaluation: After the test, the average diameter of the wear scars on the three stationary

balls is measured. A smaller wear scar diameter indicates better wear protection.

Mandatory Visualizations
To further elucidate the concepts discussed, the following diagrams, generated using the DOT

language, illustrate key logical and experimental workflows.
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Lubricant Base Oil Selection Workflow
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Experimental Workflow for Lubricant Performance Testing
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Experimental Workflow for Lubricant Performance Testing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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